4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)isoquinolin-1(2H)-one

• IUPAC Name: 4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)isoquinolin-1-one
• InChI: InChI=1S/C25H18BrN3O2/c1-15-10-11-19(12-16(15)2)29-14-22(20-8-3-4-9-21(20)25(29)30)24-27-23(28-31-24)17-6-5-7-18(26)13-17/h3-14H,1-2H3
• InChI Key: MQNDYCMYQRHRPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C=C(C3=CC=CC=C3C2=O)C4=NC(=NO4)C5=CC(=CC=C5)Br)C
• Molecular Formula: C25H18BrN3O2
• Molecular Weight: 472.3 g/mol

Description

The compound “4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)isoquinolin-1(2H)-one” is a complex organic molecule. It contains several functional groups including an oxadiazole ring, a bromophenyl group, a dimethylphenyl group, and an isoquinolinone group. Oxadiazoles are heterocyclic compounds that possess a five-membered ring system with two nitrogen atoms, one oxygen atom, and two carbon atoms.

Scientific Research Applications

Synthesis and Biological Applications

• Antimicrobial and Antifungal Activities : Compounds related to 1,3,4-oxadiazole, which share structural similarities with the query chemical, have been synthesized and evaluated for their antimicrobial and antifungal activities. These compounds have shown significant activity against various bacterial strains such as Staphylococcus aureus, Escherichia coli, Bacillus subtilis, and Pseudomonas aeruginosa, as well as against pathogenic fungal strains like Aspergillus niger and Candida albicans. The synthesis involves conventional methods and characterization through FTIR, 1H NMR, 13C NMR, HRMS spectroscopic methods, and elemental analysis, highlighting the compound's potential in developing new antimicrobial agents (Sirgamalla & Boda, 2019).

Material Science Applications

• Thermo-Physical Properties : The study of thermo-physical properties of related 1,3,4-oxadiazole derivatives in solvents like chloroform and N,N-dimethylformamide at different temperatures has been conducted. This includes the investigation of density, viscosity, and ultrasonic velocity, along with the calculation of various acoustical and thermodynamic parameters. Such studies are crucial for understanding the solubility and interaction of these compounds with other materials, which can be applied in material science for designing new materials with specific properties (Godhani et al., 2013).

Future Directions

Given the interesting structure of this compound and the known biological activities of similar compounds, future research could explore its potential applications in various fields. This could include investigating its biological activity, studying its physical and chemical properties in more detail, and developing efficient methods for its synthesis.